Phosphorothioic acid, O-(2-chloro-1-(2,4-dichlorophenyl)ethenyl) O,O-dimethyl ester
Overview
Description
AI 3-27116 is a biochemical.
Scientific Research Applications
Catalysis and Reaction Studies : Research conducted by Maxwell, Neverov, and Brown (2005) explored the methanolyses of various organophosphate/phosphonate/phosphorothioate esters, including phosphorothioic acid derivatives. Their study focused on reactions catalyzed by a zinc methoxide complex, contributing to the understanding of reaction mechanisms involving phosphorothioate esters in organic chemistry (Maxwell, Neverov, & Brown, 2005).
Toxicology Research : Osterloh, Lotti, and Pond (1983) reported a case study involving a fatal overdose of chlorpyrifos, a compound related to phosphorothioic acid esters. This study provides insights into the toxicological impacts of such compounds (Osterloh, Lotti, & Pond, 1983).
Environmental Chemistry : Stenersen (1969) investigated the demethylation of bromophos, a dimethyl aryl phosphorothionate, highlighting the chemical behavior of phosphorothioates in environmental contexts (Stenersen, 1969).
Insecticidal Activity Analysis : Tamura et al. (1961) evaluated the insecticidal activities of various O,O-dialkyl O-cyanophenyl phosphates and phosphorothioates, contributing to the understanding of these compounds' roles in pest control (Tamura et al., 1961).
Spectrometry and Decomposition Studies : Pritchard (1970) explored the mass spectra of dimethyl and diethyl esters of various phosphoric acids, including phosphorothioic acid, to understand their decomposition paths (Pritchard, 1970).
Water Treatment and Pesticide Degradation : Pignatello and Sun (1995) studied the complete oxidation of pesticides in water, including methyl parathion, a phosphorothioate compound, using a photoassisted Fenton reaction. This research contributes to the field of environmental remediation (Pignatello & Sun, 1995).
properties
CAS RN |
1217-98-7 |
|---|---|
Product Name |
Phosphorothioic acid, O-(2-chloro-1-(2,4-dichlorophenyl)ethenyl) O,O-dimethyl ester |
Molecular Formula |
C10H10Cl3O3PS |
Molecular Weight |
347.6 g/mol |
IUPAC Name |
[(E)-2-chloro-1-(2,4-dichlorophenyl)ethenoxy]-dimethoxy-sulfanylidene-λ5-phosphane |
InChI |
InChI=1S/C10H10Cl3O3PS/c1-14-17(18,15-2)16-10(6-11)8-4-3-7(12)5-9(8)13/h3-6H,1-2H3/b10-6+ |
InChI Key |
SSZSJZBRCSTCKF-UXBLZVDNSA-N |
Isomeric SMILES |
COP(=S)(OC)O/C(=C/Cl)/C1=C(C=C(C=C1)Cl)Cl |
SMILES |
COP(=S)(OC)OC(=CCl)C1=C(C=C(C=C1)Cl)Cl |
Canonical SMILES |
COP(=S)(OC)OC(=CCl)C1=C(C=C(C=C1)Cl)Cl |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
AI 3-27116; AI-3-27116; AI-3-27116 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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